Cas no 648904-28-3 (Bavituximab)

• Product Name: Bavituximab
• CAS No: 648904-28-3
• CID: 68541
• Update Time: 2025-05-19

Bavituximab Chemical and Physical Properties

Names and Identifiers

• Bavituximab
• Tarvacin
• Research Grade Bavituximab (DGK10101)
• Anti-PS MAb 3G4

Additional information on Bavituximab

Exploring Bavituximab (CAS No. 648904-28-3): A Targeted Immunotherapy in Oncology and Beyond

In the rapidly evolving field of biopharmaceuticals, Bavituximab (CAS No. 648904-28-3) has emerged as a promising monoclonal antibody with potential applications in oncology and infectious diseases. This chimeric IgG1 antibody targets phosphatidylserine (PS), a phospholipid typically localized to the inner leaflet of cell membranes but externalized in apoptotic cells, tumor vasculature, and virus-infected cells. Its unique mechanism of action has sparked interest among researchers exploring immunotherapy combinations and tumor microenvironment modulation.

The scientific community's growing focus on targeted cancer therapies aligns perfectly with Bavituximab's proposed mechanism. Unlike traditional chemotherapies that attack rapidly dividing cells indiscriminately, Bavituximab specifically binds to PS exposed on tumor blood vessels and malignant cells. This precision targeting has led to investigations into its potential for reducing treatment side effects while improving therapeutic outcomes - a key concern in current cancer immunotherapy research.

Recent preclinical studies have explored Bavituximab's ability to enhance immune response against tumors by altering the immunosuppressive tumor microenvironment. The antibody appears to facilitate the recognition of tumor cells by the immune system, potentially making it an attractive candidate for combination therapies with checkpoint inhibitors. This approach addresses one of the most searched topics in oncology: overcoming immunotherapy resistance.

Beyond oncology, Bavituximab's (CAS No. 648904-28-3) potential applications in viral infections have gained attention, particularly in the context of emerging pathogens. The externalization of PS during viral infection makes it a potential broad-spectrum antiviral target. Researchers are investigating whether Bavituximab could contribute to host-directed antiviral strategies, a field that has gained prominence since the COVID-19 pandemic.

The development history of Bavituximab reflects the challenges of translating promising mechanisms into clinical success. While early-phase trials showed encouraging results in various cancers including non-small cell lung cancer and hepatocellular carcinoma, later-stage studies have faced the typical hurdles of cancer drug development. This underscores the importance of biomarker identification and patient stratification strategies - topics frequently searched by clinicians and researchers alike.

From a pharmacological perspective, Bavituximab's (CAS No. 648904-28-3) pharmacokinetic profile and safety data have been extensively characterized in clinical trials. The antibody demonstrates favorable tolerability, with most adverse events being mild to moderate in severity. This safety profile supports its investigation in various combination regimens, addressing another common search query regarding immunotherapy safety profiles.

The commercial and scientific interest in Bavituximab continues as researchers explore its potential in personalized medicine approaches. The development of companion diagnostics to identify patients most likely to benefit from PS-targeting therapies represents an active area of investigation. This aligns with the broader trend toward precision oncology that dominates current cancer research discussions.

Manufacturing considerations for Bavituximab involve standard monoclonal antibody production processes, but with particular attention to glycosylation patterns that might affect its immune effector functions. The biopharmaceutical industry's growing capability in antibody engineering and biosimilar development could influence Bavituximab's future accessibility and applications.

As the scientific community continues to unravel the complexities of the phosphatidylserine pathway, Bavituximab remains an important tool for both therapeutic development and basic research. Its dual potential in oncology and virology makes it a unique candidate in the biopharmaceutical landscape, addressing two of modern medicine's most pressing challenges: cancer treatment innovation and pandemic preparedness.

The ongoing research into Bavituximab (CAS No. 648904-28-3) exemplifies the translational journey from target discovery to clinical application. While questions remain about its optimal use and clinical potential, the antibody continues to provide valuable insights into tumor biology, immune evasion mechanisms, and host-pathogen interactions - all areas of intense scientific and public interest.